Cas no 2248407-76-1 (3-Bromo-4-(difluoromethyl)-2,5-dimethylthiophene)

• Product Name: 3-Bromo-4-(difluoromethyl)-2,5-dimethylthiophene
• CAS No: 2248407-76-1
• MF: C₇H₇BrF₂S
• MW: 241.0962870121
• CID: 6265026
• PubChem ID: 137939959
• Update Time: 2025-05-25

3-Bromo-4-(difluoromethyl)-2,5-dimethylthiophene Chemical and Physical Properties

Names and Identifiers

• 2248407-76-1
• 3-Bromo-4-(difluoromethyl)-2,5-dimethylthiophene
• EN300-6511317

• Inchi： 1S/C7H7BrF2S/c1-3-5(7(9)10)6(8)4(2)11-3/h7H,1-2H3
• InChI Key： PKKGVKMOBDBLGM-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(C)=C1C(F)F

Computed Properties

• Exact Mass: 239.94199g/mol
• Monoisotopic Mass: 239.94199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 28.2Ų

Additional information on 3-Bromo-4-(difluoromethyl)-2,5-dimethylthiophene

3-Bromo-4-(difluoromethyl)-2,5-dimethylthiophene: A Comprehensive Overview

3-Bromo-4-(difluoromethyl)-2,5-dimethylthiophene, with the CAS number 2248407-76-1, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound belongs to the class of thiophenes, which are five-membered heterocyclic aromatic compounds containing a sulfur atom. The presence of bromine and difluoromethyl groups in its structure introduces unique electronic and steric properties, making it a valuable building block in various chemical reactions and applications.

The structure of 3-Bromo-4-(difluoromethyl)-2,5-dimethylthiophene is characterized by a thiophene ring with substituents at positions 2, 3, 4, and 5. Specifically, the bromine atom is located at position 3, while the difluoromethyl group (-CF₂H) is attached at position 4. Additionally, methyl groups (-CH₃) are present at positions 2 and 5. This substitution pattern imparts a high degree of functionalization to the molecule, enabling it to participate in a wide range of chemical transformations.

Recent studies have highlighted the potential of 3-Bromo-4-(difluoromethyl)-2,5-dimethylthiophene in the synthesis of advanced materials such as conductive polymers and organic semiconductors. Its electron-withdrawing groups (bromine and difluoromethyl) enhance the conjugation within the thiophene ring, leading to improved electronic properties. For instance, researchers have demonstrated that this compound can serve as a precursor for the synthesis of thiophene-based polymers with enhanced charge transport capabilities, which are highly desirable for applications in organic electronics.

In the pharmaceutical industry, 3-Bromo-4-(difluoromethyl)-2,5-dimethylthiophene has shown promise as an intermediate in drug discovery processes. Its ability to undergo various nucleophilic aromatic substitutions and cross-coupling reactions makes it a versatile starting material for constructing bioactive molecules. Recent advancements in catalytic methods have further expanded its utility in medicinal chemistry, enabling the efficient synthesis of complex molecular architectures.

The synthesis of 3-Bromo-4-(difluoromethyl)-2,5-dimethylthiophene typically involves multi-step procedures that combine traditional organic chemistry techniques with modern catalytic methodologies. One common approach involves the bromination of a precursor thiophene derivative followed by subsequent fluorination and methylation steps. The optimization of reaction conditions has been a focal point for researchers aiming to improve yield and selectivity in these transformations.

From an environmental standpoint, the handling and disposal of 3-Bromo-4-(difluoromethyl)-2,5-dimethylthiophene must adhere to established safety protocols to minimize ecological impact. Its chemical stability under standard conditions contributes to its suitability for large-scale industrial applications; however, proper waste management practices are essential to ensure sustainability.

In conclusion, 3-Bromo-4-(difluoromethyl)-2,5-dimethylthiophene, CAS number 2248407-76-1, stands as a testament to the ingenuity of modern organic chemistry. Its unique structural features and versatile reactivity continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an increasingly important role in advancing technologies that address pressing challenges in energy storage, electronics, and healthcare.